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Compound of Interest

Compound Name: 1-Bromo-4-nitrobenzene

Cat. No.: B128438 Get Quote

Essential Safety and Logistical Information for Laboratory Professionals

1-Bromo-4-nitrobenzene is a chemical compound utilized in various research and synthesis

applications. Due to its hazardous properties, including toxicity and potential environmental

impact, it is imperative that all waste containing this substance is managed and disposed of

with strict adherence to safety protocols and regulatory requirements. This guide provides

detailed, step-by-step procedures for the proper disposal of 1-Bromo-4-nitrobenzene,

ensuring the safety of laboratory personnel and the protection of the environment.

Immediate Safety and Handling Precautions
Before handling 1-Bromo-4-nitrobenzene, it is crucial to be aware of its hazards. It is harmful

if swallowed, inhaled, or absorbed through the skin, and it causes irritation to the eyes, skin,

and respiratory tract.[1][2] It is also toxic to aquatic life with long-lasting effects.[2][3]

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling 1-Bromo-
4-nitrobenzene, including:

Chemical-resistant gloves (e.g., nitrile)

Safety glasses with side-shields or goggles[4]

A lab coat or other protective clothing[3]

Use a fume hood or ensure adequate ventilation to avoid inhalation of dust or vapors.[1][4]
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Quantitative Data Summary
The following table summarizes key data points for 1-Bromo-4-nitrobenzene relevant to its

handling and environmental impact.
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Parameter Value
Significance in
Disposal

Source(s)

GHS Hazard Codes
H301, H311, H331,

H315, H319, H411

Indicates toxicity

(swallowed, skin

contact, inhaled),

skin/eye irritation, and

aquatic toxicity.

[3][5]

Ecotoxicity (Bacteria)

EC50 = 14.0-16.8

mg/L (Phytobacterium

phosphoreum)

Demonstrates acute

toxicity to aquatic

microorganisms,

underscoring the need

to prevent release into

waterways.

[1]

Bioaccumulation

Potential

LOW (LogKOW =

2.55)

Suggests a low

potential to

accumulate in the fatty

tissues of organisms.

[3]

Mobility in Soil LOW (KOC = 309)

Indicates that the

compound is not likely

to be highly mobile in

soil.

[3]

UN Number 3459

United Nations

number for transport

of

"NITROBROMOBENZ

ENES, SOLID".

[2]

Hazard Class 6.1

Classification for toxic

substances during

transport.

[2]

Packing Group III

Indicates a substance

with minor danger for

transportation

purposes.

[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://dl.novachem.com.au/sds/assets/novachem.sds.078591.pdf
https://www.tcichemicals.com/OP/en/p/B0624
https://pim-resources.coleparmer.com/sds/12348.pdf
https://dl.novachem.com.au/sds/assets/novachem.sds.078591.pdf
https://dl.novachem.com.au/sds/assets/novachem.sds.078591.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17705~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2015:53:06~~1-Bromo-4-nitrobenzene~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17705~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2015:53:06~~1-Bromo-4-nitrobenzene~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17705~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2015:53:06~~1-Bromo-4-nitrobenzene~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Disposal Protocol
This protocol outlines the standard operating procedure for the collection, storage, and disposal

of 1-Bromo-4-nitrobenzene waste in a laboratory setting.

1.0 Objective

To define the safe and compliant procedure for the disposal of solid and liquid waste containing

1-Bromo-4-nitrobenzene.

2.0 Materials

Designated hazardous waste container (chemically resistant, e.g., high-density polyethylene,

with a secure lid)[6]

Hazardous waste labels/tags

Personal Protective Equipment (PPE) as specified above

Inert absorbent material (e.g., vermiculite, sand) for spill cleanup[6]

Funnel (for liquid waste)

Spatula or scoop (for solid waste)

3.0 Waste Collection and Segregation

3.1 Waste Stream Identification: 1-Bromo-4-nitrobenzene waste is classified as

halogenated organic waste.[6]

3.2 Incompatibility: Do not mix this waste with strong oxidizing agents, acids, or bases.[3][4]

Aromatic nitro compounds can undergo violent decomposition or explosion when heated with

caustic alkalies.[3]

3.3 Solid Waste:

Carefully transfer solid 1-Bromo-4-nitrobenzene waste, including contaminated items like

weighing paper or gloves, into the designated "Halogenated Organic Solid Waste"
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container.

Avoid generating dust during transfer.[3][4]

3.4 Liquid Waste:

Carefully pour liquid waste containing 1-Bromo-4-nitrobenzene (e.g., from

recrystallization filtrates) into the designated "Halogenated Organic Liquid Waste"

container using a funnel to prevent spills.[7]

3.5 Empty Containers: Handle uncleaned, empty containers as you would the product itself.

[8] If they cannot be properly cleaned for reuse, they should be punctured to prevent re-use

and disposed of as hazardous waste.[3]

4.0 Waste Storage and Labeling

4.1 Container Labeling: Before adding any waste, affix a hazardous waste label to the

container. Clearly write "1-Bromo-4-nitrobenzene" and list all other chemical constituents

and their estimated percentages.[6] Include the date of first accumulation and your

name/department.

4.2 Storage Location: Keep the waste container tightly closed and store it in a cool, dry, well-

ventilated area, away from incompatible materials.[3] Ensure the storage location is a

designated satellite accumulation area or the main hazardous waste storage area.

4.3 Container Management: Do not overfill the waste container. Leave adequate headspace

(approximately 10%) to allow for expansion.

5.0 Spill Management

5.1 Evacuation and Ventilation: In case of a spill, evacuate the immediate area and ensure

adequate ventilation.[1]

5.2 Containment: For solid spills, sweep or vacuum the material and place it into a suitable

disposal container.[1] For liquid spills, use an inert absorbent material to contain and absorb

the spill.[6]
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5.3 Cleanup: Scoop the absorbed material into the designated hazardous waste container.

Clean the spill area thoroughly with soap and water.[6]

5.4 Reporting: Report all spills to your institution's Environmental Health and Safety (EHS)

department.[6]

6.0 Final Disposal

6.1 Waste Pickup: Arrange for the collection of the full, properly labeled hazardous waste

container by your institution's EHS department or a licensed hazardous waste disposal

contractor.

6.2 Recommended Disposal Method: The standard and recommended final disposal method

for halogenated nitroaromatic compounds is high-temperature incineration at an approved

waste disposal plant.[2][6][9]

6.3 Prohibited Disposal Methods:DO NOT dispose of 1-Bromo-4-nitrobenzene down the

drain or in regular trash.[6] This is to prevent the release of this toxic substance into the

environment.[3][4]

Disposal Workflow Visualization
The following diagram illustrates the logical workflow for the proper disposal of 1-Bromo-4-
nitrobenzene waste.
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Caption: Logical workflow for the safe disposal of 1-Bromo-4-nitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b128438?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/12348.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17705~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2015:53:06~~1-Bromo-4-nitrobenzene~~
https://dl.novachem.com.au/sds/assets/novachem.sds.078591.pdf
https://cdnisotopes.com/media/catalog/product/d/-/d-5023.pdf
https://www.tcichemicals.com/OP/en/p/B0624
https://www.tcichemicals.com/OP/en/p/B0624
https://www.benchchem.com/pdf/Technical_Support_Center_Safe_Disposal_of_1_Bromo_3_butoxy_5_nitrobenzene_Waste.pdf
http://sciencelearningcenter.pbworks.com/w/file/fetch/83057140/09%20Nitration%20of%20Bromobenzene.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/775614
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15677&PLANT=d__ALF
https://www.benchchem.com/product/b128438#1-bromo-4-nitrobenzene-proper-disposal-procedures
https://www.benchchem.com/product/b128438#1-bromo-4-nitrobenzene-proper-disposal-procedures
https://www.benchchem.com/product/b128438#1-bromo-4-nitrobenzene-proper-disposal-procedures
https://www.benchchem.com/product/b128438#1-bromo-4-nitrobenzene-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b128438?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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